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Compound of Interest

Compound Name: 1β-Hydroxydeoxycholic acid-d5

Cat. No.: B12056451

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (C of A) for 1β-Hydroxydeoxycholic acid-d5. This

deuterated internal standard is critical for the accurate quantification of its non-labeled

counterpart, 1β-Hydroxydeoxycholic acid (1β-OH-DCA), an emerging endogenous biomarker

for Cytochrome P450 3A (CYP3A) activity.[1][2][3] This document outlines the key quality

control parameters, analytical methods, and expected results for this stable isotope-labeled

compound.

Compound Information
1β-Hydroxydeoxycholic acid-d5 is the deuterium-labeled analog of 1β-Hydroxydeoxycholic

acid.[4] The incorporation of five deuterium atoms provides a distinct mass difference for mass

spectrometric analysis, while maintaining nearly identical chemical and physical properties to

the endogenous analyte.[5]
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Parameter Specification

Chemical Name

(4R)-4-

[(3S,5R,8S,9S,10S,12S,13R,14S)-1,3,12-

trihydroxy-10,13-dimethyl-

2,3,4,5,6,7,8,9,11,12,14,15,16,17-

tetradecahydro-1H-cyclopenta[a]phenanthren-

17-yl]pentanoic acid-d5

Synonyms 1β-OH-DCA-d5

Molecular Formula C₂₄H₃₅D₅O₅[6]

Molecular Weight 413.60 g/mol [6]

CAS Number 80434-32-8 (Unlabeled)[6]

Storage 2-8°C for long-term storage[6]

Analytical Data
The following table summarizes the typical quantitative data found on a C of A for 1β-
Hydroxydeoxycholic acid-d5.

Test Method Specification Example Result

Chemical Purity HPLC-UV/CAD ≥98% >98%[6]

Isotopic Enrichment LC-MS ≥99 atom % D 99.5 atom % D

Identity ¹H-NMR, LC-MS/MS Conforms to structure Conforms

Residual Solvents GC-HS As per USP <467> Complies

Assay (as is)
qNMR or Mass

Balance
95.0 - 105.0% 99.2%

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of the analytical results.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://clearsynth.com/product/1-Beta-Hydroxydeoxycholic-acid-d5
https://clearsynth.com/product/1-Beta-Hydroxydeoxycholic-acid-d5
https://clearsynth.com/product/1-Beta-Hydroxydeoxycholic-acid-d5
https://clearsynth.com/product/1-Beta-Hydroxydeoxycholic-acid-d5
https://www.benchchem.com/product/b12056451/docs?utm_src=pdf-body#technical-guide-1-hydroxydeoxycholic-acid-d5-certificate-of-analysis
https://www.benchchem.com/product/b12056451/docs?utm_src=pdf-body#technical-guide-1-hydroxydeoxycholic-acid-d5-certificate-of-analysis
https://clearsynth.com/product/1-Beta-Hydroxydeoxycholic-acid-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Instrumentation: UHPLC system with a UV or Charged Aerosol Detector (CAD).

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient: A time-programmed gradient from 5% to 95% Mobile Phase B.

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Detection: UV at 205 nm or CAD.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
for Identity and Isotopic Enrichment

Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer.

Chromatography: Utilizes the same HPLC conditions as described for purity analysis.

Ionization: Electrospray Ionization (ESI), negative mode.

Multiple Reaction Monitoring (MRM): The MRM transitions for the parent compound and its

deuterated analog are monitored. Based on data for similar compounds, the expected

transitions would be:

1β-OH-DCA: m/z 407.3 → 343.1[7]

1β-OH-DCA-d4: m/z 411.3 → 347.2[7]
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Estimated 1β-OH-DCA-d5: m/z 412.3 → 348.2 (This is an estimation and would be

confirmed for the specific standard).

Data Analysis: The isotopic distribution is analyzed to calculate the deuterium incorporation.

Visualizations
Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for the quality control and certification of a

stable isotope-labeled internal standard.
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Synthesis & Purification

Quality Control Testing

Documentation

Chemical Synthesis of 1β-Hydroxydeoxycholic acid-d5

Chromatographic Purification

Purity Analysis (HPLC) Structural Confirmation (NMR, MS) Isotopic Enrichment (MS) Residual Solvents (GC) Quantitative Assay (qNMR)

Certificate of Analysis Generation

Final Product Release
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Sample Preparation

LC-MS/MS Analysis

Quantification

Biological Sample (Plasma/Urine)

Spike with 1β-Hydroxydeoxycholic acid-d5 (Internal Standard)

Solid Phase or Liquid-Liquid Extraction

Chromatographic Separation

Mass Spectrometric Detection (MRM)

Calculate Peak Area Ratio (Analyte/IS)

Determine Analyte Concentration

Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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